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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706

An In-depth Technical Guide to 1,8-Nonadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,8-Nonadiene is a linear alpha,omega (a,w)-diene, an organic compound featuring a nine-
carbon chain with terminal double bonds. Its chemical structure makes it a valuable bifunctional
monomer and starting material in various chemical transformations, most notably in
polymerization reactions and as a building block in complex organic synthesis. This guide
provides a comprehensive overview of its chemical and physical properties, key synthetic
applications, and relevant experimental procedures.

Core Properties and Data

The fundamental properties of 1,8-nonadiene are summarized below, providing essential data
for its use in a laboratory or industrial setting.
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Property Value

CAS Number 4900-30-5[1][2][3][4]

Molecular Formula CoHa6[1][3][5]

Molecular Weight 124.22 g/mol [1][3][5]

IUPAC Name nona-1,8-diene[1]

Appearance Colorless to almost colorless clear liquid[5][6]
Density 0.743 g/mL at 25 °C[5][7]

Boiling Point 141-143 °C[6][7]

Flash Point 26 °C (79 °F)[5]

Refractive Index 1.426 - 1.429 @ 20 °C[7][8]

Key Synthetic Application: Acyclic Diene Metathesis
(ADMET) Polymerization

A primary application of 1,8-nonadiene in research is its use as a monomer in Acyclic Diene
Metathesis (ADMET) polymerization. This step-growth condensation reaction utilizes olefin
metathesis to form long-chain unsaturated polymers (polyenes) and a volatile byproduct,
ethylene gas. The removal of ethylene drives the reaction to completion. This method is
particularly valuable for synthesizing well-defined polymers. Subsequent hydrogenation of the
resulting poly(heptenylene) can yield linear polyethylene.

The general workflow for this process is outlined in the diagram below.
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Caption: Workflow for ADMET polymerization of 1,8-nonadiene.

Experimental Protocols
Representative Protocol for ADMET Polymerization of
1,8-Nonadiene

This protocol is a representative example for the synthesis of poly(heptenylene) via ADMET
polymerization using a Grubbs-type catalyst. All procedures should be performed under an
inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

Materials:

e 1,8-Nonadiene (purified by distillation over CaHz)
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e Grubbs' Catalyst (e.g., Grubbs' 1st or 2nd Generation)

e Anhydrous, degassed solvent (e.g., toluene or chlorobenzene)

o Ethyl vinyl ether (for termination)

o Methanol (for precipitation)

e Schlenk flask or similar reaction vessel equipped with a magnetic stir bar and condenser
e Vacuum line

Procedure:

o Reactor Setup: In a glovebox, add the desired amount of Grubbs' catalyst to a dry Schlenk
flask. A typical monomer-to-catalyst ratio is between 500:1 and 2000:1.

o Monomer Addition: Remove the flask from the glovebox and connect it to a Schlenk line. Add
the anhydrous, degassed solvent via cannula, followed by the purified 1,8-nonadiene
monomer.

o Polymerization: Heat the reaction mixture to the desired temperature (e.g., 50-60 °C) with
vigorous stirring. Apply a vacuum to the flask to facilitate the removal of the ethylene
byproduct, which will bubble out of the solution. The viscosity of the solution will increase as
the polymerization proceeds.[9]

e Monitoring: The reaction can be monitored by observing the increase in viscosity or by taking
aliquots for analysis (e.g., GPC) to determine molecular weight growth.

o Termination: Once the desired molecular weight is achieved or the reaction has proceeded
for a sufficient time (e.g., 12-24 hours), cool the mixture to room temperature. Terminate the
polymerization by adding a small excess of ethyl vinyl ether and stirring for 20-30 minutes.

« |solation and Purification: Precipitate the polymer by slowly pouring the viscous reaction
mixture into a large volume of stirred methanol.

e Drying: Collect the precipitated polymer by filtration, wash with additional methanol, and dry
under vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is
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achieved.

Safety and Handling

1,8-Nonadiene is a flammable liquid and vapor.[1][5] It can cause skin and eye irritation.[1][5]
Standard safety precautions for handling flammable organic liquids should be strictly followed.
This includes working in a well-ventilated fume hood and wearing appropriate personal
protective equipment (PPE), such as safety glasses, gloves, and a flame-retardant lab coat.[5]
Store in a cool, dry, well-ventilated area away from sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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